Cas no 1806008-26-3 (4-Cyano-3-(difluoromethyl)-2-nitropyridine-6-sulfonyl chloride)

• Product Name: 4-Cyano-3-(difluoromethyl)-2-nitropyridine-6-sulfonyl chloride
• CAS No: 1806008-26-3
• MF: C₇H₂ClF₂N₃O₄S
• MW: 297.623285770416
• CID: 4879046
• Update Time: 2025-06-13

4-Cyano-3-(difluoromethyl)-2-nitropyridine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-3-(difluoromethyl)-2-nitropyridine-6-sulfonyl chloride

• Inchi： 1S/C7H2ClF2N3O4S/c8-18(16,17)4-1-3(2-11)5(6(9)10)7(12-4)13(14)15/h1,6H
• InChI Key： XKCBMEYIBBVRKK-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C#N)C(C(F)F)=C([N+](=O)[O-])N=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 479
• XLogP3: 1.7
• Topological Polar Surface Area: 125

Additional information on 4-Cyano-3-(difluoromethyl)-2-nitropyridine-6-sulfonyl chloride

Research Brief on 4-Cyano-3-(difluoromethyl)-2-nitropyridine-6-sulfonyl chloride (CAS: 1806008-26-3)

4-Cyano-3-(difluoromethyl)-2-nitropyridine-6-sulfonyl chloride (CAS: 1806008-26-3) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonyl chloride derivative is particularly notable for its potential applications in the synthesis of bioactive molecules, including enzyme inhibitors and fluorescent probes. Recent studies have explored its utility in the development of novel therapeutic agents and diagnostic tools, leveraging its unique chemical properties.

The compound's structure, characterized by a nitropyridine core with cyano and difluoromethyl substituents, confers reactivity that is advantageous for cross-coupling reactions and nucleophilic substitutions. These features make it a valuable building block in medicinal chemistry. Recent publications highlight its use in the synthesis of sulfonamide-based inhibitors targeting key enzymes involved in inflammatory and oncogenic pathways. For instance, researchers have employed 4-Cyano-3-(difluoromethyl)-2-nitropyridine-6-sulfonyl chloride to develop potent inhibitors of carbonic anhydrase isoforms, which are implicated in various diseases, including cancer and glaucoma.

In addition to its role in drug discovery, this compound has been investigated for its potential in chemical biology applications. A 2023 study demonstrated its utility as a labeling reagent for proteomic studies, where it was used to selectively modify cysteine residues in proteins. This application underscores its versatility as a tool for understanding protein function and interaction networks. The study also highlighted the compound's stability under physiological conditions, a critical factor for its use in biological assays.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 4-Cyano-3-(difluoromethyl)-2-nitropyridine-6-sulfonyl chloride. Recent advancements in flow chemistry have shown potential to address these issues, offering improved yields and reduced reaction times. Furthermore, computational studies have provided insights into the compound's reactivity patterns, aiding in the design of more efficient synthetic routes. These developments are expected to facilitate broader adoption of this compound in both academic and industrial settings.

Looking ahead, the continued exploration of 4-Cyano-3-(difluoromethyl)-2-nitropyridine-6-sulfonyl chloride is likely to yield new discoveries in drug development and chemical biology. Its unique structural features and reactivity profile position it as a key player in the design of next-generation therapeutics and research tools. Future research directions may include the development of derivatives with enhanced selectivity and reduced off-target effects, as well as the exploration of its potential in targeted drug delivery systems.